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Compound of Interest

Compound Name: 1,3-16:1 DG-d5

Cat. No.: B15554857

Get Quote

Researchers and laboratory professionals handling 1,3-16:1 DG-d5 must adhere to stringent

disposal protocols to ensure personnel safety and environmental compliance. This guide

provides essential, step-by-step instructions for the proper disposal of 1,3-16:1 DG-d5, a

deuterated diacylglycerol often supplied in a chloroform solution. Due to its classification as an

acutely toxic and potentially carcinogenic substance, coupled with the hazards of its solvent,

this compound requires management as hazardous waste from generation to final disposal.

Immediate Safety and Hazard Profile
1,3-16:1 DG-d5 (1,3-dipalmitoleoyl-glycerol-d5) presents multiple health risks. It is classified as

acutely toxic upon inhalation, harmful if swallowed, and causes skin and eye irritation.

Furthermore, it is a suspected carcinogen and may cause damage to organs through

prolonged or repeated exposure. The compound is typically dissolved in chloroform, a

halogenated solvent that is also toxic and poses significant environmental and health risks.

The disposal of this substance is governed by federal and local hazardous waste regulations,

such as those set by the Environmental Protection Agency (EPA) in the United States. Under

no circumstances should this chemical or its containers be disposed of in standard trash or

poured down the drain.
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Quantitative Hazard and Regulatory Data
The following table summarizes the key hazard information for 1,3-16:1 DG-d5, which dictates

its handling and disposal requirements.

Hazard Category Classification Associated Codes

Acute Toxicity (Inhalation) Category 3 H331 (Toxic if inhaled)

Acute Toxicity (Oral) Category 4 H302 (Harmful if swallowed)

Carcinogenicity Category 2
H351 (Suspected of causing

cancer)

Skin Corrosion/Irritation Category 2 H315 (Causes skin irritation)

Serious Eye Damage/Irritation Category 2
H319 (Causes serious eye

irritation)

Reproductive Toxicity Category 2
H361d (Suspected of

damaging the unborn child)

Specific Target Organ Toxicity

Single Exposure (Category 3),

Repeated Exposure (Category

1)

H336 (May cause drowsiness

or dizziness), H372 (Causes

damage to organs)

Water Hazard Class

(Germany)
WGK 3 Highly hazardous for water

Storage Class 6.1C

Combustible, acute toxic Cat. 3

/ toxic compounds or

compounds causing chronic

effects

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of 1,3-16:1 DG-d5
and its associated waste.
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1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle 1,3-16:1 DG-d5 and its waste within a certified chemical fume hood.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves

(nitrile or neoprene).

Ensure an eyewash station and safety shower are immediately accessible.

2. Waste Segregation and Collection:

Designate a specific, properly labeled hazardous waste container for 1,3-16:1 DG-d5 waste.

The container must be compatible with chloroform (e.g., glass or a suitable plastic).

Since the solvent is chloroform, this waste must be collected in a container designated for

halogenated organic solvents. Do not mix with non-halogenated waste, as this complicates

and increases the cost of disposal.

Collect all materials contaminated with 1,3-16:1 DG-d5, including pipette tips, wipes, and

gloves, as solid hazardous waste. These items should be placed in a separate, clearly

labeled container for solid chemical waste.

3. Container Management and Labeling:

The waste container must be kept securely closed except when adding waste.

Label the container clearly with the words "Hazardous Waste," the full chemical name ("1,3-
16:1 DG-d5 in Chloroform"), and the associated hazards (e.g., "Toxic," "Carcinogen").

Store the waste container in a designated satellite accumulation area within the laboratory.

This area must be at or near the point of generation and under the control of the laboratory

personnel.

4. Disposal of Empty Containers:

Due to the acute toxicity of the compound, empty containers that held 1,3-16:1 DG-d5 must

also be disposed of as hazardous waste.[1]
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Do not rinse the container. Secure the cap and place it in the designated solid hazardous

waste stream.

5. Arranging for Professional Disposal:

All waste containing 1,3-16:1 DG-d5 must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1,3-16:1 DG-d5.
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Caption: Disposal workflow for 1,3-16:1 DG-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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